Cas no 1363405-62-2 (Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate)

• Product Name: Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate
• CAS No: 1363405-62-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 4826470
• Update Time: 2025-08-02

Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-AMINO-6-CYCLOPENTYL-4,6-DIHYDROPYRROLO[3,4-C]PYRAZOLE-5(1H)-CARBOXYLATE
• Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate

• Inchi： 1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-10-11(17-18-13(10)16)12(19)9-6-4-5-7-9/h9,12H,4-8H2,1-3H3,(H3,16,17,18)
• InChI Key： KDEXCKRHSPJIEF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2C(N)=NNC=2C1C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 2
• Topological Polar Surface Area: 84.2

Additional information on Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate

Introduction to Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate (CAS No. 1363405-62-2)

Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate, a compound with the CAS number 1363405-62-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cyclopentyl and pyrazole moieties, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate involve intricate organic transformations that highlight the compound's complexity. The presence of multiple functional groups, such as the amino group at the 3-position and the carboxylate moiety at the 5-position, makes this compound a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, making it a valuable intermediate in drug discovery programs.

Recent research in medicinal chemistry has demonstrated that heterocyclic compounds like Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate exhibit a broad spectrum of biological activities. Studies have shown that derivatives of this compound can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. This interaction potential has opened up new avenues for developing novel therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The cyclopentyl ring in Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate plays a crucial role in determining its pharmacokinetic properties. The rigid structure of the cyclopentane ring contributes to the compound's stability and bioavailability, making it an attractive candidate for further development. Additionally, the pyrazole moiety is known for its ability to modulate biological processes by binding to specific targets with high affinity. This dual functionality makes Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate a promising candidate for drug development.

In vitro studies have revealed that Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate exhibits potent inhibitory activity against several key enzymes implicated in disease pathogenesis. For instance, research has shown that this compound can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. By targeting these enzymes, Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate holds promise as a therapeutic agent for managing inflammation-related diseases.

Moreover, the amino group at the 3-position of Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate provides a site for further functionalization. This allows chemists to introduce additional substituents that can enhance the compound's binding affinity or selectivity towards specific biological targets. Such modifications are crucial for optimizing drug candidates and improving their efficacy while minimizing side effects.

The carboxylate group at the 5-position of Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate also contributes to its versatility as a pharmacological scaffold. The carboxylate group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Additionally, it can be used to link this compound to other molecules or functional groups through covalent bonds, creating more complex drug candidates with tailored properties.

Recent advancements in computational chemistry have further facilitated the design and optimization of compounds like Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate. Molecular modeling techniques allow researchers to predict the binding modes of this compound with various biological targets with high accuracy. This enables the rational design of new derivatives with improved pharmacological properties by identifying key structural features that contribute to binding affinity and selectivity.

The potential applications of Tert-butyl 3-amino-6-cyclopentyl-4,6-dihydropyrrolo[3,4-C]pyrazole-5(1H)-carboxylate extend beyond inflammation management. Preliminary studies have suggested that this compound may have anti-cancer properties by inhibiting key enzymes involved in tumor growth and progression. Additionally, its ability to interact with neurological targets makes it a promising candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion，Tert-butyl 3-amino-6-cyclopentyl-4，6-dihydropyrrolo\[3，4-C\]pyrazole\-5\(1H\)-carbox\-yrate (CAS No.\1363405\-62\-2) is a versatile heterocyclic compound with significant potential in pharmaceutical research。 Its unique structural features，including its cyclopentyle，and pyrazole moieties，make it an attractive scaffold for developing novel therapeutic agents。 Further research is warranted to fully explore its pharmacological properties and therapeutic applications。